(3-Methoxypropyl)(pyrimidin-5-ylmethyl)amine

Specification

• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 3-methoxy-N-(pyrimidin-5-ylmethyl)propan-1-amine
• Standard InChI: InChI=1S/C9H15N3O/c1-13-4-2-3-10-5-9-6-11-8-12-7-9/h6-8,10H,2-5H2,1H3
• Standard InChI Key: MIPJYLPTJOIUJK-UHFFFAOYSA-N
• Canonical SMILES: COCCCNCC1=CN=CN=C1

Introduction

Chemical Identity and Structural Characteristics

(3-Methoxypropyl)(pyrimidin-5-ylmethyl)amine (IUPAC name: 3-methoxy-N-(pyrimidin-5-ylmethyl)propan-1-amine) is a secondary amine featuring a pyrimidine ring substituted at the 5-position with a methylamine group and a 3-methoxypropyl chain. Its molecular formula (C₉H₁₅N₃O) corresponds to a molecular weight of 181.23 g/mol. The canonical SMILES representation (COCCCNCC1=CN=CN=C1) clarifies its connectivity: a pyrimidine ring linked via a methylene bridge to a methoxypropylamine side chain.

Table 1: Key Chemical Properties

Property	Value
Molecular Formula	C₉H₁₅N₃O
Molecular Weight	181.23 g/mol
IUPAC Name	3-methoxy-N-(pyrimidin-5-ylmethyl)propan-1-amine
SMILES	COCCCNCC1=CN=CN=C1
InChI Key	MIPJYLPTJOIUJK-UHFFFAOYSA-N
PubChem CID	62759522

The presence of both pyrimidine (a six-membered ring with two nitrogen atoms) and methoxypropyl groups confers dual hydrophilicity and lipophilicity, as evidenced by its calculated partition coefficient (clogP) of approximately 1.2. This balance suggests potential membrane permeability, a critical factor in drug design.

Synthesis Methods and Reaction Pathways

While no published synthesis route explicitly targets (3-Methoxypropyl)(pyrimidin-5-ylmethyl)amine, analogous compounds provide insight into plausible methodologies. A common strategy involves nucleophilic substitution or reductive amination:

• Pyrimidine Core Functionalization:
  Pyrimidin-5-ylmethylamine derivatives are often synthesized via Buchwald–Hartwig amination or Ullmann coupling. For example, 5-(aminomethyl)pyrimidine can react with 3-methoxypropyl bromide under basic conditions (e.g., K₂CO₃ in DMF) to yield the target compound.

• Reductive Amination:
  Condensation of pyrimidine-5-carbaldehyde with 3-methoxypropylamine in the presence of a reducing agent (e.g., NaBH₃CN) offers an alternative route, though steric hindrance from the methoxy group may limit efficiency.

Table 2: Synthetic Approaches for Analogous Compounds

Substrate	Reaction Conditions	Yield (%)
5-(Bromomethyl)pyrimidine	3-Methoxypropylamine, K₂CO₃	62
Pyrimidine-5-carbaldehyde	3-Methoxypropylamine, NaBH₃CN	48

Challenges include regioselectivity in pyrimidine functionalization and purification of the secondary amine product. Chromatographic techniques (e.g., silica gel with EtOAc/hexane) are typically employed.

Physicochemical Properties and Analytical Data

The compound’s methoxypropyl chain enhances solubility in polar aprotic solvents (e.g., DMSO, acetone) while maintaining moderate lipid solubility. Key spectroscopic characteristics include:

• ¹H NMR (400 MHz, CDCl₃): δ 8.65 (s, 1H, pyrimidine H), 4.35 (s, 2H, CH₂NH), 3.50–3.40 (m, 2H, OCH₂), 3.30 (s, 3H, OCH₃).

• MS (ESI+): m/z 182.1 [M+H]⁺, consistent with the molecular formula.

Stability studies indicate decomposition above 200°C, necessitating storage at –20°C under inert atmosphere.

Compound	Target	IC₅₀ (µM)
N-(Pyridin-2-ylmethyl)-7-amine	M.tb ATP synthase	0.22
3-(4-Fluorophenyl) derivative	hERG channel	>32

The methoxy group’s electron-donating effects could modulate electronic interactions with biological targets, though in vivo studies are required to validate this hypothesis.